Cas no 946255-05-6 (4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione)

• Product Name: 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione
• CAS No: 946255-05-6
• MF: C₁₄H₁₃ClFN₃O₂S₂
• MW: 373.85332274437
• CID: 5443692
• PubChem ID: 42585988
• Update Time: 2025-05-23

4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• [4-Amino-3-(3-chloro-4-fluorophenyl)-2,3-dihydro-2-thioxo-5-thiazolyl]-4-morpholinylmethanone
• BDBM75359
• AKOS001941829
• [4-azanyl-3-(3-chloranyl-4-fluoranyl-phenyl)-2-sulfanylidene-1,3-thiazol-5-yl]-morpholin-4-yl-methanone
• cid_42585988
• MLS-0435609.0001
• 946255-05-6
• (4-amino-3-(3-chloro-4-fluorophenyl)-2-thioxo-2,3-dihydrothiazol-5-yl)(morpholino)methanone
• F3222-4110
• [4-amino-3-(3-chloro-4-fluorophenyl)-2-sulfanylidene-1,3-thiazol-5-yl]-morpholin-4-ylmethanone
• [4-amino-3-(3-chloro-4-fluorophenyl)-2-sulfanylidene-5-thiazolyl]-(4-morpholinyl)methanone
• [4-amino-3-(3-chloro-4-fluoro-phenyl)-2-thioxo-4-thiazolin-5-yl]-morpholino-methanone
• 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione
• CHEMBL1715316

• Inchi： 1S/C14H13ClFN3O2S2/c15-9-7-8(1-2-10(9)16)19-12(17)11(23-14(19)22)13(20)18-3-5-21-6-4-18/h1-2,7H,3-6,17H2
• InChI Key： ZKYSNHOLWYAGPY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(=S)SC(=C1N)C(N1CCOCC1)=O)F

Computed Properties

• Exact Mass: 373.0121749g/mol
• Monoisotopic Mass: 373.0121749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.6±60.0 °C(Predicted)
• pka: 0.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione

Introduction to 4-Amino-3-(3-Chloro-4-Fluorophenyl)-5-(Morpholine-4-Carbonyl)-2,3-Dihydro-1,3-Thiazole-2-Thione (CAS No. 946255-05-6)

4-Amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione (CAS No. 946255-05-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of a morpholine carbonyl group and a chlorofluorinated phenyl ring, contribute to its distinct pharmacological profile.

The chemical structure of 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione is characterized by a thiazole ring system fused with a dihydrothiazole moiety. The amino group at the 4-position and the morpholine carbonyl group at the 5-position are key functional groups that influence its reactivity and biological activity. The chlorofluorinated phenyl substituent at the 3-position adds further complexity and specificity to the molecule's interactions with biological targets.

Recent research has focused on the potential of thiazole derivatives as potent inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione exhibits significant inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways. This makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione has been investigated for its potential as an antimicrobial agent. Thiazoles are known for their broad-spectrum antimicrobial activity, and the presence of the morpholine carbonyl group and chlorofluorinated phenyl ring in this compound enhances its ability to disrupt microbial cell walls and inhibit bacterial growth. This property is particularly valuable in the context of increasing antibiotic resistance.

The synthesis of 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a suitable thioamide with an appropriate chloroacetyl chloride derivative in the presence of a base. The resulting intermediate is then treated with morpholine to form the final product. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione in various therapeutic applications. Preliminary results have shown promising outcomes in terms of its pharmacokinetic properties and biological activity. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.

In conclusion, 4-amino-3-(3-chloro-4-fluorophenyl)-5-(morpholine-4-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione (CAS No. 946255-05-6) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds great promise for advancing therapeutic strategies in various disease areas.